Cas no 156301-63-2 (4-(4-(trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol)

• Product Name: 4-(4-(trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol
• CAS No: 156301-63-2
• MF: C₁₂H₁₁F₃O
• MW: 228.210354089737
• MDL: MFCD01861902
• CID: 1331732
• PubChem ID: 11528711
• Update Time: 2025-11-02

4-(4-(trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-(trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol
• 2-methyl-4-[4-(trifluoromethyl)phenyl]but-3-yn-2-ol
• 2-Methyl-4-(4-(trifluoromethyl)phenyl)but-3-yn-2-ol
• 156301-63-2
• AMY15193
• FD7199
• OKTRUYSUCGJWKY-UHFFFAOYSA-N
• DTXSID40468084
• AKOS004118106

• MDL： MFCD01861902
• Inchi： 1S/C12H11F3O/c1-11(2,16)8-7-9-3-5-10(6-4-9)12(13,14)15/h3-6,16H,1-2H3
• InChI Key： OKTRUYSUCGJWKY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#CC(C)(C)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 228.07623
• Monoisotopic Mass: 228.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 4-(4-(trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol

Comprehensive Guide to 4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol (CAS No. 156301-63-2): Properties, Applications, and Market Insights

4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol (CAS No. 156301-63-2) is a specialized organic compound with a unique molecular structure that combines a trifluoromethylphenyl group with a methylbutynol moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and development.

The chemical formula of 4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol is C₁₂H₁₁F₃O, and its molecular weight is 228.21 g/mol. Its structure features a terminal alkyne and a hydroxyl group, which are reactive sites for further chemical modifications. Researchers and industries are increasingly exploring its potential in click chemistry and bioconjugation, driven by the growing demand for efficient synthetic methodologies in medicinal chemistry.

One of the most searched questions about 4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol is its role in pharmaceutical intermediates. This compound serves as a key building block for the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Its trifluoromethyl group is known to improve the pharmacokinetic properties of drug candidates, a topic frequently discussed in drug design forums and research publications.

In the agrochemical sector, 4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol is investigated for its potential as a precursor to novel pesticides and herbicides. The trifluoromethyl moiety is a common feature in modern agrochemicals due to its ability to enhance bioavailability and target specificity. This aligns with the current industry trend toward sustainable farming and eco-friendly pest control solutions, which are hot topics in agricultural research.

From a market perspective, the demand for 4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol is expected to grow, driven by advancements in fluorine chemistry and the expanding pharmaceutical and agrochemical industries. Analysts highlight its relevance in custom synthesis and contract manufacturing, where precision and scalability are critical. Companies specializing in fine chemicals are actively stocking this compound to meet the needs of research institutions and industrial clients.

Another area of interest is the compound’s potential in material science. Its alkyne functionality allows for incorporation into polymers and coatings, offering opportunities for developing high-performance materials with tailored properties. This application is particularly relevant in the context of advanced electronics and renewable energy technologies, which are currently dominating scientific discussions.

Safety and handling of 4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol are also frequently searched topics. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on lab safety and responsible chemical management.

In summary, 4-(4-(Trifluoromethyl)phenyl)-2-methylbut-3-yn-2-ol (CAS No. 156301-63-2) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features, particularly the trifluoromethyl and alkyne groups, make it a valuable asset in modern chemical research and industrial processes. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.